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Compound of Interest

Compound Name: 4,4'-Dimethoxydiphenylamine

Cat. No.: B142901 Get Quote

This technical guide provides an in-depth overview of 4,4'-Dimethoxydiphenylamine, a

chemical compound with significant applications in industrial and research settings. This

document is intended for researchers, scientists, and professionals in drug development and

materials science who require detailed information on the synonyms, chemical properties, and

handling of this compound.

Synonyms and Chemical Identifiers
4,4'-Dimethoxydiphenylamine is known by a variety of names across different suppliers and

databases. A comprehensive list of these synonyms is provided in Table 1 for easy reference.

Table 1: Synonyms and Identifiers for 4,4'-Dimethoxydiphenylamine
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Type Identifier

IUPAC Name 4-methoxy-N-(4-methoxyphenyl)aniline[1][2]

CAS Number 101-70-2[1][2][3][4][5][6]

EC Number 202-968-1[1][3][4][7]

Common Synonyms
Bis(4-methoxyphenyl)amine[1][3][6][7][8][9][10]

[11]

Di-p-anisylamine[1][2][3][6][7][8][9][10]

p,p'-Dimethoxydiphenylamine[1][3][6][7][8][9][10]

Bis(p-anisyl)amine[1][3][5][6][7][8][9][10]

Bis(p-methoxyphenyl)amine[1][2][3][4][6][7][8][9]

[10]

Di-p-methoxyphenylamine[1][2][3][4][5][6][7][8]

[9]

4-Methoxy-N-(4-methoxyphenyl)benzenamine[4]

[6][7][11]

N-(p-Methoxyphenyl)-p-anisidine[1][6][7][8][10]

N,N-Bis(4-methoxyphenyl)amine[1][6][7][10][11]

Trade Names Termofleks A[1][3][5][6][9]

Difenam[1][7][8][10][11]

Fenam M[1][7][11]

Thermoflex[1][7][8][10][11]

Other Identifiers UNII: I912MLM9XT[1][7]

DTXSID3025093[1][7]

Quantitative Chemical Data
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A summary of the key physical and chemical properties of 4,4'-Dimethoxydiphenylamine is

presented in Table 2. This data is essential for understanding the compound's behavior in

various experimental and industrial conditions.

Table 2: Physical and Chemical Properties of 4,4'-Dimethoxydiphenylamine

Property Value Source

Molecular Formula C14H15NO2 [1][2][4][5][6][10][11]

Molecular Weight 229.28 g/mol [2][3]

Appearance
Fine very light gray to silver-

gray crystalline solid
[1][4][5][7]

Melting Point 100-104 °C [12]

Boiling Point 250-255 °C @ 15 Torr [7][11]

Solubility

Insoluble in water; Soluble in

methanol, chloroform (slightly),

ethyl acetate (slightly)

[1][5][7]

Density ~1.096 g/cm³ (estimate) [5][7]

Flash Point 150.5 ± 13.2 °C [7][11]

Experimental Considerations and Applications
4,4'-Dimethoxydiphenylamine is primarily utilized as an antioxidant in the rubber industry and

as an intermediate in the synthesis of more complex molecules.[4][5] It serves as an electron

donor in the development of organic nonlinear optical (NLO) chromophores and in the

synthesis of amine electron-donating groups for Dye Sensitized Solar Cells (DSSC).[4][5]

Due to its chemical nature, this compound may be sensitive to prolonged exposure to air and

can be slowly oxidized.[1][7] It is incompatible with strong oxidizing agents, isocyanates,

halogenated organics, peroxides, phenols (acidic), epoxides, anhydrides, and acid halides.[1]

[5][7]

General Experimental Workflow
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While specific experimental protocols for the synthesis or analysis of 4,4'-
Dimethoxydiphenylamine are proprietary or vary by application, a general workflow for the

characterization of a chemical compound like it is outlined below. This workflow is a

standardized process in chemical research to ensure the identity, purity, and properties of a

substance.

Structural Analysis Techniques Purity Analysis Techniques

Compound Synthesis/
Procurement

Purification
(e.g., Recrystallization, Chromatography)

Structural Characterization Purity Assessment

Physicochemical Property
Measurement

NMR Spectroscopy
(¹H, ¹³C)

Mass Spectrometry
(MS)

Infrared Spectroscopy
(IR)

High-Performance Liquid
Chromatography (HPLC)

Gas Chromatography
(GC) Melting Point Analysis

Application Testing/
Further Reaction

Click to download full resolution via product page

Caption: General workflow for chemical characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. 4,4'-Dimethoxydiphenylamine | C14H15NO2 | CID 7571 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. CAS RN 101-70-2 | Fisher Scientific [fishersci.com]

3. 4,4'-Dimethoxydiphenylamine - High purity | EN [georganics.sk]

4. lookchem.com [lookchem.com]

5. 4,4'-DIMETHOXYDIPHENYLAMINE | 101-70-2 [chemicalbook.com]

6. 4,4'-Dimethoxydiphenylamine [webbook.nist.gov]

7. echemi.com [echemi.com]

8. 4,4'-DIMETHOXYDIPHENYLAMINE | CAMEO Chemicals | NOAA
[cameochemicals.noaa.gov]

9. 4,4 -Dimethoxydiphenylamine Bis(4-methoxyphenyl)amine [sigmaaldrich.com]

10. pharmaffiliates.com [pharmaffiliates.com]

11. echemi.com [echemi.com]

12. 4,4 -Dimethoxydiphenylamine Bis(4-methoxyphenyl)amine [sigmaaldrich.com]

To cite this document: BenchChem. [A Comprehensive Technical Guide to 4,4'-
Dimethoxydiphenylamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b142901#synonyms-for-4-4-dimethoxydiphenylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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